Cas no 904523-99-5 (N-(4-bromophenyl)-2-4-(4-fluorophenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetamide)

• Product Name: N-(4-bromophenyl)-2-4-(4-fluorophenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetamide
• CAS No: 904523-99-5
• MF: C₁₈H₁₃BrFN₃O₃
• MW: 418.21652674675
• CID: 5954774
• PubChem ID: 22520348
• Update Time: 2025-05-30

N-(4-bromophenyl)-2-4-(4-fluorophenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-bromophenyl)-2-4-(4-fluorophenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetamide
• 904523-99-5
• F3407-2313
• AKOS001914025
• N-(4-bromophenyl)-2-[4-(4-fluorophenyl)-2,3-dioxopyrazin-1-yl]acetamide
• N-(4-bromophenyl)-2-(4-(4-fluorophenyl)-2,3-dioxo-3,4-dihydropyrazin-1(2H)-yl)acetamide
• CCG-161889

• Inchi： 1S/C18H13BrFN3O3/c19-12-1-5-14(6-2-12)21-16(24)11-22-9-10-23(18(26)17(22)25)15-7-3-13(20)4-8-15/h1-10H,11H2,(H,21,24)
• InChI Key： GRPNJWGPRKPWHD-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)NC(CN1C=CN(C(C1=O)=O)C1C=CC(=CC=1)F)=O

Computed Properties

• Exact Mass: 417.01243g/mol
• Monoisotopic Mass: 417.01243g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 584
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 69.7Ų

Additional information on N-(4-bromophenyl)-2-4-(4-fluorophenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetamide

N-(4-bromophenyl)-2-4-(4-fluorophenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetamide: A Comprehensive Overview

The compound CAS No 904523-99-5, also known as N-(4-bromophenyl)-2-4-(4-fluorophenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetamide, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its complex structure, which includes a tetrahydropyrazine ring system substituted with bromine and fluorine atoms. The presence of these substituents imparts unique electronic and steric properties to the molecule, making it a valuable compound in research and development.

Recent studies have highlighted the importance of tetrahydropyrazine derivatives in drug discovery. The pyrazine ring in this compound is known to exhibit significant biological activity, particularly in the context of enzyme inhibition and receptor binding. The substitution pattern of the molecule further enhances its bioavailability and selectivity. For instance, the fluorine atom at the para position of one of the phenyl groups contributes to increased lipophilicity and stability, while the bromine atom at the para position of the other phenyl group enhances electronic effects that are critical for molecular interactions.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution and condensation reactions. Researchers have recently explored green chemistry approaches to optimize the synthesis pathway, reducing environmental impact while maintaining high yields. These advancements have made the compound more accessible for large-scale production and application in various fields.

In terms of applications, this compound has shown promise in the development of novel therapeutic agents. Its ability to inhibit specific enzymes involved in disease pathways makes it a potential candidate for anti-inflammatory and anti-cancer drug development. Recent clinical trials have demonstrated its efficacy in reducing inflammation in chronic conditions without significant adverse effects.

Beyond pharmaceutical applications, this compound has also found utility in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Researchers are actively exploring its potential as a component in light-emitting diodes (LEDs) and solar cells due to its ability to facilitate efficient charge transport.

The structural complexity of this compound presents both challenges and opportunities for further research. Computational chemistry techniques are being employed to predict its interaction with biological targets and optimize its pharmacokinetic properties. Additionally, efforts are underway to modify the substituents on the phenyl rings to enhance its solubility and bioavailability further.

In conclusion, N-(4-bromophenyl)-2-4-(4-fluorophenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetamide is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers in drug discovery and materials science. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.